4-Amino-2,3-dichlorobenzonitrile
Overview
Description
4-Amino-2,3-dichlorobenzonitrile is an organic compound with the CAS Number: 193090-61-8 . It has a molecular weight of 187.03 and its linear formula is C7H4Cl2N2 . It is a solid substance that is typically stored in a dark place, under an inert atmosphere, at room temperature .
Synthesis Analysis
A novel approach to synthesize dichlorobenzonitriles involves the ammoxidation of dichlorotoluenes . In one study, 2,4-dichlorobenzonitrile was prepared by direct ammoxidation of 2,4-dichlorobenzyl chloride, which yielded a higher yield at a much lower reaction temperature compared to the ammoxidation of 2,4-dichlorotoluene . This process proved that multi-chlorobenzyl chlorides could be successfully ammoxidized to corresponding benzonitriles .Molecular Structure Analysis
The molecular structure of 4-Amino-2,3-dichlorobenzonitrile is represented by the linear formula C7H4Cl2N2 .Physical And Chemical Properties Analysis
4-Amino-2,3-dichlorobenzonitrile is a solid substance . It is typically stored in a dark place, under an inert atmosphere, at room temperature .Scientific Research Applications
Photoluminescent Materials and Optoelectronics
By incorporating 4-Amino-2,3-dichlorobenzonitrile into conjugated systems, scientists aim to develop luminescent materials. These materials find applications in organic light-emitting diodes (OLEDs), sensors, and photovoltaic devices. The compound’s emission properties depend on its molecular environment and neighboring functional groups.
Mechanism of Action
Target of Action
It is known that similar compounds have been synthesized as potential inhibitors for certain enzymes
Mode of Action
It’s possible that this compound interacts with its targets in a manner similar to other aromatic nitriles . .
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . The compound is also predicted to inhibit CYP1A2, an enzyme involved in drug metabolism .
Result of Action
Given its potential as an enzyme inhibitor , it could potentially alter cellular processes regulated by these enzymes.
Safety and Hazards
4-Amino-2,3-dichlorobenzonitrile is considered hazardous . It is toxic if swallowed and can cause skin and eye irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is advised to wash off immediately with plenty of water and seek medical advice .
Future Directions
Dichlorobenzonitriles are important organic intermediates for the production of many fine chemicals . The development of more efficient and environmentally friendly synthesis methods, such as the ammoxidation of dichlorotoluenes, is an important area of research . This could lead to the production of dichlorobenzonitriles at lower costs and with higher yields .
properties
IUPAC Name |
4-amino-2,3-dichlorobenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2N2/c8-6-4(3-10)1-2-5(11)7(6)9/h1-2H,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDJNPFJHLFODNI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C#N)Cl)Cl)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101302353 |
Source
|
| Record name | 4-Amino-2,3-dichlorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101302353 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
193090-61-8 |
Source
|
| Record name | 4-Amino-2,3-dichlorobenzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=193090-61-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Amino-2,3-dichlorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101302353 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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